Cas no 53855-26-8 (3-Furancarboxaldehyde, tetrahydro-2-oxo-)
53855-26-8 structure
Product Name:3-Furancarboxaldehyde, tetrahydro-2-oxo-
CAS No:53855-26-8
MF:C5H6O3
MW:114.099341869354
CID:356210
PubChem ID:13353092
Update Time:2025-04-19
3-Furancarboxaldehyde, tetrahydro-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxaldehyde, tetrahydro-2-oxo-
- 2-oxooxolane-3-carbaldehyde
- Paliperidone Impurity 12
- SCHEMBL8078394
- 2-Oxotetrahydrofuran-3-carbaldehyde
- 53855-26-8
- alpha-formyl-gamma-butyrolactone
- DTXSID70537994
-
- Inchi: 1S/C5H6O3/c6-3-4-1-2-8-5(4)7/h3-4H,1-2H2
- InChI Key: YVWPGWMYXNVKQV-UHFFFAOYSA-N
- SMILES: O1C(C(C=O)CC1)=O
Computed Properties
- Exact Mass: 114.03168
- Monoisotopic Mass: 114.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
3-Furancarboxaldehyde, tetrahydro-2-oxo- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
53855-26-8 (3-Furancarboxaldehyde, tetrahydro-2-oxo-) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 83-27-2(sec-Butylmalonic Acid Diethyl Ester)
- 7459-46-3(1,1,2-triethyl ethane-1,1,2-tricarboxylate)
- 133-08-4(Diethyl butylmalonate)
- 133-13-1(1,3-diethyl 2-ethylpropanedioate)
- 2163-48-6(Diethyl propylmalonate)
- 10203-58-4(Diethyl isobutylmalonate)
- 759-36-4(Diethyl isopropylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 1679-47-6(3-methyloxolan-2-one)
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